Cas no 2004714-32-1 ((1-Hydroxy-2-oxopiperidin-3-yl)phosphonic acid)

• Product Name: (1-Hydroxy-2-oxopiperidin-3-yl)phosphonic acid
• CAS No: 2004714-32-1
• MF: C₅H₁₀NO₅P
• MW: 195.110362529755
• CID: 5051961
• PubChem ID: 122540907
• Update Time: 2026-02-28

(1-Hydroxy-2-oxopiperidin-3-yl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• (1-Hydroxy-2-oxopiperidin-3-yl)phosphonic acid
• Phosphonic acid, P-(1-hydroxy-2-oxo-3-piperidinyl)-
• Hex
• HY-131904A
• CHEMBL4647387
• BDBM50543109
• AKOS040757198
• CS-0163710
• G18186
• 2004714-32-1
• SCHEMBL18077425
• 64T5RTG4MY
• UNII-64T5RTG4MY

• Inchi： 1S/C5H10NO5P/c7-5-4(12(9,10)11)2-1-3-6(5)8/h4,8H,1-3H2,(H2,9,10,11)
• InChI Key： DVZQUMSQEGOYMX-UHFFFAOYSA-N
• SMILES： P(C1C(N(CCC1)O)=O)(=O)(O)O

Computed Properties

• Exact Mass: 195.02965942g/mol
• Monoisotopic Mass: 195.02965942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 98.1

Additional information on (1-Hydroxy-2-oxopiperidin-3-yl)phosphonic acid

Introduction to (1-Hydroxy-2-oxopiperidin-3-yl)phosphonic acid (CAS No: 2004714-32-1)

Phosphonic acids have long been recognized as versatile and biologically active compounds, playing significant roles in various fields such as pharmacology, agrochemistry, and materials science. Among these, (1-Hydroxy-2-oxopiperidin-3-yl)phosphonic acid, with its unique structure and functional groups, has garnered attention for its potential applications in drug development and beyond. This compound, identified by the CAS registry number 2004714-32-1, is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a hydroxyl group at position 1 and an oxo group at position 2. The presence of the phosphonic acid group at position 3 introduces additional chemical reactivity and biological activity.

The piperidine ring in this compound serves as a rigid scaffold, providing structural stability while allowing for functionalization at specific positions. The hydroxyl group at position 1 introduces hydrogen bonding capabilities, enhancing solubility and bioavailability. The oxo group at position 2 adds electron-withdrawing character to the molecule, potentially influencing its reactivity and interaction with biological targets. The phosphonic acid group at position 3 is a key feature of this compound, as it confers strong metal-binding properties and can act as a chelating agent. This makes it particularly interesting for applications in metalloenzyme inhibition or as a ligand in coordination chemistry.

Recent studies have highlighted the potential of (1-Hydroxy-2-oxopiperidin-3-yl)phosphonic acid in the development of novel therapeutic agents. For instance, researchers have explored its ability to inhibit enzymes involved in pathways associated with neurodegenerative diseases such as Alzheimer's disease. The compound's unique structure allows it to interact with specific binding sites on these enzymes, potentially leading to the development of effective treatments. Additionally, its phosphonic acid moiety has been shown to enhance its ability to cross cellular membranes, improving its bioavailability and efficacy.

In the field of agrochemistry, (1-Hydroxy-2-oxopiperidin-3-yl)phosphonic acid has been investigated for its potential as a herbicide or fungicide. Its ability to chelate metal ions could disrupt essential enzymatic processes in target organisms, making it a promising candidate for crop protection products. Furthermore, its structural flexibility allows for further modification to optimize its activity against specific pests or pathogens.

The synthesis of (1-Hydroxy-2-oxopiperidin-3-yl)phosphonic acid involves a multi-step process that typically begins with the preparation of the piperidine derivative followed by the introduction of the phosphonic acid group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments have made large-scale production more feasible, paving the way for broader applications.

From a structural standpoint, the compound's hydroxypiperidine moiety contributes significantly to its pharmacokinetic properties. The hydroxyl group enhances solubility in aqueous media, while the piperidine ring provides lipophilic character necessary for membrane permeability. This balance between hydrophilicity and lipophilicity is crucial for designing drugs that can effectively reach their target sites within the body.

Recent research has also focused on the stereochemistry of (1-Hydroxy-2-Oxopiperidin -3-Yl)Phosphonic Acid, revealing that stereo-isomers may exhibit different biological activities due to their distinct spatial arrangements. This has led to investigations into enantioselective synthesis methods to produce specific stereoisomers tailored for particular therapeutic applications.

In conclusion, (1-Hydroxy - 2-Oxopiperidin - 3-Yl)Phosphonic Acid (CAS No: 2004714 - 32 - 1) is a compound with immense potential across multiple domains due to its unique chemical structure and functional groups. Its ability to serve as both a chelating agent and a biologically active molecule positions it as a valuable tool in drug discovery and agrochemical development. As research continues to uncover new applications and optimize its synthesis methods, this compound is poised to make significant contributions to various scientific fields.